Cas no 503430-11-3 (4-Isobutylamino-1,1-dioxo-tetrahydrothiophen-3-ol)
503430-11-3 structure
Product Name:4-Isobutylamino-1,1-dioxo-tetrahydrothiophen-3-ol
CAS No:503430-11-3
MF:C8H17NO3S
MW:207.290481328964
CID:3071510
PubChem ID:3131600
Update Time:2025-04-21
4-Isobutylamino-1,1-dioxo-tetrahydrothiophen-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Isobutylamino-1,1-dioxo-tetrahydrothiophen-3-ol
- DTXSID101165024
- Oprea1_018702
- Thiophene-3-ol, tetrahydro-4-[(2-methylpropyl)amino]-, 1,1-dioxide
- CHEMBL1907122
- AKOS016046365
- AKOS000301115
- 503430-11-3
- 4-isobutylamino-1,1-dioxo-tetrahydro-1-thiophen-3-ol
- 4-isobutylamino-1,1-dioxo-tetrahydro-1lambda6-thiophen-3-ol
- AF-399/13804038
- 3-Hydroxy-4-(isobutylamino)tetrahydrothiophene 1,1-dioxide
- 4-(isobutylamino)tetrahydro-3-thiophenol 1,1-dioxide
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- MDL: MFCD02943316
- Inchi: 1S/C8H17NO3S/c1-6(2)3-9-7-4-13(11,12)5-8(7)10/h6-10H,3-5H2,1-2H3
- InChI Key: ASXXODVEVSEVMM-UHFFFAOYSA-N
- SMILES: S1(CC(C(C1)NCC(C)C)O)(=O)=O
Computed Properties
- Exact Mass: 207.09291458Da
- Monoisotopic Mass: 207.09291458Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 74.8Ų
4-Isobutylamino-1,1-dioxo-tetrahydrothiophen-3-ol Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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